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Compound of Interest

Compound Name: Heptylamine

Cat. No.: B089852

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of
heptylamine in water and various organic solvents. The information presented herein is critical
for professionals in research, chemical synthesis, and pharmaceutical development where
heptylamine may be used as a reagent, intermediate, or reference compound. This document
adheres to stringent data presentation and visualization standards to ensure clarity and ease of
use for a technical audience.

Core Concepts in Heptylamine Solubility

Heptylamine (C7H17N), a primary aliphatic amine, exhibits a solubility profile governed by the
interplay of its polar amino group (-NHz) and its nonpolar seven-carbon alkyl chain. The amino
group is capable of forming hydrogen bonds with polar solvents, particularly water, which
contributes to its solubility. Conversely, the hydrophobic alkyl chain favors interactions with
nonpolar organic solvents. As a weak base, the solubility of heptylamine in agueous solutions
is significantly influenced by pH.

Quantitative Solubility Data

The following tables summarize the available quantitative and qualitative data on the solubility
of heptylamine.

Solubility in Water
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The solubility of heptylamine in water has been a subject of varied reports in the literature. For
the most accurate and reliable data, this guide refers to the critically evaluated data from the
IUPAC-NIST Solubility Data Series.[1][2]

Temperature (°C) Solubility ( g/100 mL) Source

20 10.0 Fisher Scientific[3]

Thermo Scientific Alfa Aesatr,
25 0.6791 ChemicalBook,
LabSolutions[4][5][6]

It is important to note the discrepancy in the reported values. The IUPAC-NIST Solubility Data
Series provides a comprehensive evaluation of available data and should be considered the
authoritative source.[1][2]

Solubility in Organic Solvents

Quantitative solubility data for heptylamine in a broad range of organic solvents is not readily
available in publicly accessible literature. However, qualitative descriptions consistently indicate
its miscibility or high solubility in many common organic solvents. This is attributed to the
nonpolar nature of the heptyl group.
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Solvent Qualitative Solubility References
Ethanol Soluble/Miscible Fisher Scientific, ChemBK]3][5]

Hexylamine is soluble in
Methanol Soluble

methanol[7]
Diethyl Ether Soluble/Miscible Fisher Scientific, ChemBK]3][5]

Heptan-1-amine has greater
Acetone Soluble o

compatibility[8]

General solubility of amines in
Chloroform Soluble )

organic solvents[9]

General solubility of amines in
Hexane Soluble ]

organic solvents[9]

General solubility of amines in
Toluene Soluble

organic solvents[9]

Experimental Protocols for Solubility Determination

The following are detailed methodologies for determining the solubility of heptylamine in
agueous and organic solvents.

Method 1: Visual-Gravimetric Determination of Solubility

This method is a straightforward approach to determine the saturation solubility of
heptylamine.

Materials:

Heptylamine

Solvent of interest (e.g., water, ethanol)

Analytical balance

Thermostatically controlled shaker or water bath
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Vials with screw caps

Micropipettes

Syringe filters (0.45 um, compatible with the solvent)

Evaporating dish or pre-weighed vial
Procedure:

o Sample Preparation: Add an excess amount of heptylamine to a known volume of the
solvent in a vial. The excess is to ensure that a saturated solution is formed.

» Equilibration: Tightly cap the vial and place it in a thermostatically controlled shaker or water
bath set to the desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient period
(typically 24-48 hours) to ensure equilibrium is reached.

e Phase Separation: Allow the vial to stand undisturbed at the constant temperature for at least
2 hours to allow the undissolved heptylamine to settle.

o Sample Withdrawal and Filtration: Carefully withdraw a known volume of the clear
supernatant using a micropipette. Immediately filter the aliquot through a syringe filter to
remove any suspended micropatrticles.

o Solvent Evaporation and Weighing: Transfer the filtered saturated solution to a pre-weighed
evaporating dish or vial. Carefully evaporate the solvent under a gentle stream of nitrogen or
in a vacuum oven at a temperature that will not cause the heptylamine to evaporate
significantly.

» Calculation: Once the solvent is completely evaporated, weigh the dish or vial containing the
heptylamine residue. The solubility can be calculated as follows:

Solubility ( g/100 mL) = (Mass of residue (g) / Volume of aliquot (mL)) * 100

Method 2: Acid-Base Titration for Aqueous Solubility

This method is particularly useful for determining the solubility of amines in water and acidic
solutions.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b089852?utm_src=pdf-body
https://www.benchchem.com/product/b089852?utm_src=pdf-body
https://www.benchchem.com/product/b089852?utm_src=pdf-body
https://www.benchchem.com/product/b089852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Materials:

o Heptylamine

e Deionized water

o Standardized hydrochloric acid (HCI) solution (e.g., 0.1 M)
e pH meter or a suitable indicator (e.g., methyl orange)

e Burette

o Magnetic stirrer and stir bar

o Erlenmeyer flasks

Procedure:

e Preparation of Saturated Solution: Prepare a saturated solution of heptylamine in water as
described in Method 1 (steps 1-3).

o Sample Aliquot: Carefully withdraw a known volume of the clear, saturated supernatant.

« Titration: Add a few drops of the indicator to the aliquot. Titrate the solution with the
standardized HCI solution until the endpoint is reached (indicated by a color change). If using
a pH meter, titrate to the equivalence point.

o Calculation: The concentration of heptylamine in the saturated solution can be calculated
using the following formula:

Molarity of Heptylamine = (Molarity of HCI x Volume of HCI used) / Volume of Aliquot

The solubility in g/100 mL can then be calculated by multiplying the molarity by the molecular
weight of heptylamine (115.22 g/mol ) and by 100.

Visualization of Experimental Workflow
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The following diagram illustrates the logical workflow for the experimental determination of
heptylamine solubility.
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Constant Temperature

Allow Excess Solute
to Settle

Withdraw Supernatant
Aliquots

Filter Aliquots
(0.45 pm filter)

Choose Analysis Method

Titrimetric
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Evaporate Solvent

Titrimetric Analysis:
Titrate with Acid

Weigh Residue

Calculate Solubility
End: Report Solubility Data

Click to download full resolution via product page

Caption: Workflow for determining heptylamine solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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